Cas no 2171918-90-2 (1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171918-90-2
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6322719
• PubChem ID: 165766169
• Update Time: 2025-07-02

1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593788
• 2171918-90-2

• Inchi： 1S/C10H18N4O/c1-3-5-7-14-8(6-4-2)9(10(11)15)12-13-14/h3-7H2,1-2H3,(H2,11,15)
• InChI Key： NGZBVAULWCKHDJ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC)N(CCCC)N=N1)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-Butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS: 2171918-90-2)

In recent years, the compound 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS: 2171918-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole-based molecule has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The unique structural features of this compound, particularly the 1,2,3-triazole core, make it a versatile scaffold for drug development and biological studies.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide derivatives. The research team employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to synthesize the target compound and its analogs. The study highlighted the compound's ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent. Further in vitro and in vivo experiments demonstrated significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, at micromolar concentrations.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide. The researchers found that the compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways. These findings open new avenues for the development of next-generation antibiotics to combat drug-resistant infections.

In the context of cancer research, a 2023 study published in the European Journal of Medicinal Chemistry reported the anticancer effects of 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide on various human cancer cell lines. The compound demonstrated selective cytotoxicity against breast and lung cancer cells, with minimal effects on normal cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by downregulating VEGF expression. These results underscore its potential as a lead compound for anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Collaborative efforts between academia and industry will be crucial to advance this compound into clinical trials and ultimately, therapeutic applications.

In conclusion, 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS: 2171918-90-2) represents a promising candidate for multiple therapeutic areas. Ongoing research continues to uncover its molecular mechanisms and potential applications, paving the way for innovative treatments in inflammation, infection, and oncology. Future studies should focus on structure-activity relationships (SAR) and pharmacokinetic optimization to enhance its drug-like properties and clinical viability.